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Compound of Interest

Compound Name: Palmitic acid-13C2

Cat. No.: B1602338

Essential Safety and Handling Guide for Palmitic
Acid-13C2

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Palmitic
acid-13C2, ensuring the safe execution of experimental protocols and proper disposal. As a
stable, non-radioactive isotope-labeled compound, the primary safety considerations for
Palmitic acid-13C2 are determined by the chemical properties of palmitic acid itself.[1][2] The
Carbon-13 isotope does not pose a radiological risk.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Palmitic acid, which is applicable to
Palmitic acid-13C2.
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Property Value Source
Physical State Solid [3]
Appearance White [3114]
Melting Point/Range 59-63°C/138.2-145.4 °F [31[4]
Boiling Point/Range 351.5°C/664.7 °F [3114]
Flash Point 206 °C / 402.8 °F [3][4]
Oral LD50 (Rat) >5,000 mg/kg [5][6]
Dermal LD50 (Rabbit) >2,000 mg/kg [5]

Personal Protective Equipment (PPE)

When handling Palmitic acid-13C2, appropriate personal protective equipment must be worn

to minimize exposure and ensure safety.

Recommended PPE

Body Part Equipment

Standard/Specification

Safety goggles with side

Conforms to OSHA's 29 CFR

Eyes/Face ] ) 1910.133 or European
shields or a face shield.
Standard EN166.[3]
Chemical-resistant gloves ]
Hands o Tested according to EN 374.[7]
(e.g., Nitrile rubber).
Lab coat or other protective
Body clothing to prevent skin [3]
exposure.
Use in a well-ventilated area.
, _ , Refer to AS/NZS 1715 & 1716.
Respiratory For dusts, a particulate filter

respirator may be necessary.

[5]

Operational Plan: Step-by-Step Guidance
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This section provides a detailed, procedural workflow for the safe handling and disposal of
Palmitic acid-13C2.

Receiving and Storage

 Inspect Packaging: Upon receipt, carefully inspect the packaging for any signs of damage.[2]

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[3][5] Protect from light and moisture.[8]

Handling and Use

o Work Area: Handle the compound in a well-ventilated area, such as a chemical fume hood,
especially if heating or creating dust.[3]

e Avoid Dust Formation: Take measures to avoid the formation of dust.[3]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke
in the laboratory.[2] Wash hands thoroughly after handling.[6]

Spill Response

« Isolate the Area: Immediately isolate the spill or leak area.[5]
» Containment: Stop the leak if it can be done without risk.[5]

o Clean-up: For solid spills, carefully shovel the material into a clean, dry, covered container for
disposal.[5] Avoid generating dust.[5]

First Aid Measures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[3] Seek medical attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]
Seek medical attention if irritation develops.[3]

 Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[3] Seek
medical attention.[3]
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« Ingestion: Do not induce vomiting.[3] Rinse mouth with water and seek medical attention.[9]

Disposal Plan

» Waste Segregation: Do not mix waste containing Palmitic acid-13C2 with general laboratory
waste.[2]

o Labeling: All waste containers must be clearly labeled with the contents, including the fact
that they contain a 13C-labeled compound, and appropriate hazard symbols.[2]

» Disposal Method: Dispose of the waste in accordance with local, state, and federal
regulations.[2][3] This may involve using a licensed hazardous waste disposal company.[2]
As a stable isotope-labeled compound, no special precautions for radioactivity are needed.
[1][10]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of Palmitic acid-13C2 in a
laboratory setting.
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Caption: Workflow for Safe Handling of Palmitic Acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Palmitic
acid-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602338#personal-protective-equipment-for-
handling-palmitic-acid-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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